Cas no 1806471-62-4 (5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde)

• Product Name: 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde
• CAS No: 1806471-62-4
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4978231
• Update Time: 2025-06-14

5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c11-5-10(14)4-7-1-2-9(12)3-8(7)6-13/h1-3,6H,4-5H2
• InChI Key： YPBXPVWNYBBUFF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1

Additional information on 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde

Comprehensive Overview of 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde (CAS No. 1806471-62-4)

5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde (CAS No. 1806471-62-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique bromo-substituted benzaldehyde structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₀H₈Br₂O₂, highlights the presence of two bromine atoms, which contribute to its reactivity and versatility in chemical transformations.

The growing interest in 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde is closely tied to its potential applications in drug discovery. Researchers are increasingly exploring its utility as a building block for small-molecule inhibitors and targeted therapies, particularly in oncology and neurodegenerative diseases. Recent studies have investigated its role in modulating key enzymatic pathways, making it a subject of interest for structure-activity relationship (SAR) studies. Additionally, its electrophilic properties enable it to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

In the agrochemical sector, 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde has shown promise as a precursor for crop protection agents. Its halogenated structure aligns with the demand for novel pesticides and herbicides that exhibit enhanced efficacy and reduced environmental impact. With the global push toward sustainable agriculture, this compound's potential to contribute to green chemistry solutions is a key area of exploration. Researchers are also examining its derivatives for their antifungal and antibacterial properties, addressing the urgent need for new antimicrobial agents in the face of rising resistance.

From a materials science perspective, 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde is being investigated for its role in the synthesis of organic electronic materials. Its ability to form π-conjugated systems makes it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. The compound's electron-withdrawing bromine groups enhance its suitability for applications requiring tunable optoelectronic properties. This aligns with the broader trend toward flexible electronics and renewable energy technologies, which dominate current scientific discourse.

The synthesis and handling of 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde require meticulous attention to detail due to its reactive functional groups. Standard protocols often involve Pd-catalyzed reactions or nucleophilic substitutions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for downstream applications. As the demand for high-purity intermediates grows, so does the need for scalable and cost-effective production methods.

In conclusion, 5-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde (CAS No. 1806471-62-4) represents a multifaceted compound with broad applicability across diverse scientific disciplines. Its relevance to drug development, agrochemical innovation, and advanced materials underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.